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Cat. No.: B1672436 Get Quote

A Technical Guide for Researchers and Drug Development Professionals

Guazatine, a fungicide and seed treatment with bird-repellent properties, is recognized for its

efficacy against a range of plant pathogens. However, its introduction into the environment

necessitates a thorough understanding of its potential effects on non-target organisms. This

technical guide provides a comprehensive overview of the laboratory-assessed toxicological

effects of Guazatine on various non-target species, presenting quantitative data, detailed

experimental protocols, and visual representations of key experimental workflows.

Ecotoxicological Data Summary
The following tables summarize the acute and chronic toxicity of Guazatine to a range of non-

target organisms, as determined in laboratory settings. These values, primarily expressed as

LC50 (lethal concentration for 50% of the test population), EC50 (effective concentration

causing a sub-lethal effect in 50% of the population), LD50 (lethal dose for 50% of the test

population), and NOEC (no-observed-effect concentration), are crucial for environmental risk

assessment.

Table 1: Acute Toxicity of Guazatine to Aquatic Organisms
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Organism Species Endpoint Value
Exposure
Duration

Fish

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 19 mg/L[1] 96 hours

Aquatic

Invertebrate

Daphnia magna

(Water Flea)

EC50

(Immobilisation)
0.15 mg/L 48 hours

Aquatic

Invertebrate

Daphnia magna

(Water Flea)

Acute Oral

Toxicity
~0.1 mg/L[1] -

Table 2: Chronic Toxicity of Guazatine to Aquatic Organisms

Organism Species Endpoint Value
Exposure
Duration

Aquatic

Invertebrate

Daphnia magna

(Water Flea)
NOEC 3 µg/L[1] -

Table 3: Toxicity of Guazatine to Terrestrial Organisms
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Organism Species Endpoint Value
Exposure
Duration

Bird
(Species not

specified)
Acute Oral LD50

228 mg/kg body

weight[2]
-

Bird
Coturnix japonica

(Japanese quail)
LD50

429 mg a.i./kg

body weight[1]
-

Bird
Columba livia

(Pigeon)
LD50

82 mg/kg (with

emetic effect)[1]
-

Soil Organism
Eisenia fetida

(Earthworm)
LC50 > 1000 mg/kg[1] 14 days

Beneficial Insect
Apis spp.

(Honeybee)

Contact Acute

LD50
> 100 µ g/bee [2] 72 hours

Key Experimental Protocols
The toxicological data presented above are generated through standardized laboratory

protocols, primarily following guidelines set by the Organisation for Economic Co-operation and

Development (OECD) and the International Organisation for Biological and Integrated Control

of Noxious Animals and Plants (IOBC/WPRS). Below are detailed methodologies for key

experiments.

Aquatic Toxicity Testing
1. Fish Acute Toxicity Test (Following OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of a test fish

population over a 96-hour period.

Test Organism:Oncorhynchus mykiss (Rainbow Trout) is a commonly used species.

Test Conditions: Fish are exposed to a range of Guazatine concentrations in a controlled

aquatic environment. Key parameters such as temperature, pH, and dissolved oxygen are

maintained within specified limits.
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Procedure: A static, semi-static, or flow-through system can be used. In a static test, the test

solution is not renewed. In a semi-static test, the solution is renewed at regular intervals. In a

flow-through system, the test solution is continuously replaced.

Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

Data Analysis: The LC50 value and its 95% confidence limits are calculated using statistical

methods such as probit analysis.

2. Daphnia sp. Acute Immobilisation Test (Following OECD Guideline 202)

This test assesses the acute toxicity of a substance to Daphnia magna, a key zooplankton

species.

Test Organism: Young daphnids (less than 24 hours old) are used.

Test Conditions: Daphnids are exposed to various concentrations of Guazatine in a defined

culture medium.

Procedure: The test is typically conducted in glass beakers under static conditions for 48

hours.

Observations: The number of immobilized daphnids (those unable to swim) is recorded at 24

and 48 hours.

Data Analysis: The EC50 for immobilization is calculated.

Terrestrial Toxicity Testing
1. Avian Acute Oral Toxicity Test (Following OECD Guideline 2123)

This study is designed to determine the acute oral toxicity of a substance to birds.

Test Organism: Commonly used species include Colinus virginianus (Bobwhite quail) or

Anas platyrhynchos (Mallard duck).

Procedure: Birds are administered a single oral dose of Guazatine. A control group receives

a placebo.
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Observations: Mortalities and signs of toxicity are observed for at least 14 days. Body weight

and food consumption are also monitored.

Data Analysis: The LD50 value is calculated based on the observed mortalities.

2. Earthworm Acute Toxicity Test (Following OECD Guideline 207)

This test evaluates the acute toxicity of a substance to earthworms in artificial soil.

Test Organism:Eisenia fetida is the standard test species.

Test Conditions: Earthworms are exposed to soil treated with a range of Guazatine
concentrations.

Procedure: The test is conducted in containers with artificial soil for 14 days.

Observations: Mortality and changes in body weight are assessed at the end of the test.

Data Analysis: The LC50 is determined.

3. Honeybee Acute Contact and Oral Toxicity Tests (Following OECD Guidelines 214 and 213)

These tests assess the toxicity of a substance to honeybees through direct contact and

ingestion.

Test Organism: Adult worker honeybees (Apis mellifera) are used.

Contact Toxicity (OECD 214): A small droplet of a Guazatine solution is applied to the dorsal

thorax of each bee.

Oral Toxicity (OECD 213): Bees are fed a sugar solution containing a known concentration of

Guazatine.

Observations: Mortality is recorded at 24, 48, and 72 hours.

Data Analysis: The LD50 value (in µg of active substance per bee) is calculated for both

exposure routes.
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Visualizing Experimental Workflows and Signaling
Pathways
To further elucidate the methodologies and potential mechanisms of action, the following

diagrams, created using Graphviz (DOT language), illustrate key experimental workflows.

Test Preparation

Exposure Phase

Observation & Data Collection Data Analysis

Stock Solution Serial Dilutions Test Chambers

Record Mortalities

Observe Sublethal Effects

Water Quality Monitoring
Test Organisms Acclimation Introduction

Statistical Analysis Determine LC50/EC50

Click to download full resolution via product page

Generalized workflow for aquatic toxicity testing.
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General workflow for terrestrial organism toxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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